Cas no 1804467-52-4 (3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid)

• Product Name: 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid
• CAS No: 1804467-52-4
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4808920
• Update Time: 2025-10-22

3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C7H3ClF3NO2/c8-4-3(6(10)11)2(9)1-12-5(4)7(13)14/h1,6H,(H,13,14)
• InChI Key： BQQUYWFHRYXORV-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid

3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic Acid: A Comprehensive Overview

The compound 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid (CAS No. 1804467-52-4) is a highly specialized organic molecule with significant applications in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and fluoro groups, along with a carboxylic acid functional group. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This has been particularly useful in optimizing the compound's stability and reactivity for specific applications. Additionally, the incorporation of fluorine atoms into the molecule has been shown to enhance its lipophilicity and bioavailability, making it a promising candidate for drug development.

The biological activity of 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid has been extensively studied in recent years. Research indicates that this compound exhibits potent inhibitory effects against various enzymes and receptors associated with inflammatory diseases and cancer. For instance, studies have demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preclinical trials have shown that this compound can selectively target cancer cells while sparing healthy tissue, highlighting its potential as an anticancer agent.

In terms of industrial applications, 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid has found utility in the development of advanced materials such as high-performance polymers and electronic devices. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic applications. Recent breakthroughs in materials science have leveraged this compound's ability to enhance the efficiency and stability of OLEDs, paving the way for next-generation display technologies.

The environmental impact of 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid has also been a focus of recent research efforts. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it may be suitable for use in environmentally friendly industrial processes. However, further investigations are required to fully understand its long-term ecological effects and ensure sustainable practices.

In conclusion, 3-Chloro-4-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid (CAS No. 1804467-52-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and biological research, positions it as a key player in the development of novel drugs, materials, and technologies. As research continues to uncover new insights into its properties and capabilities, this compound is poised to make significant contributions to both academic and industrial sectors.